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Compound of Interest

Compound Name: MSX-127

Cat. No.: B376988

For Researchers, Scientists, and Drug Development Professionals

Introduction

MSX-127 is a potent and selective small molecule antagonist of the C-X-C chemokine receptor
type 4 (CXCR4). The CXCR4 receptor, and its cognate ligand CXCL12 (stromal cell-derived
factor-1, SDF-1), play a pivotal role in various physiological and pathological processes,
including immune cell trafficking, hematopoiesis, and angiogenesis. In the context of oncology,
the CXCL12/CXCR4 signaling axis is frequently hijacked by cancer cells to promote
proliferation, survival, and metastasis. As a CXCR4 antagonist, MSX-127 blocks the binding of
CXCL12, thereby inhibiting the downstream signaling cascades that contribute to tumor
progression and metastasis. These application notes provide detailed protocols for the
preparation, storage, and utilization of MSX-127 in key in vitro and in vivo assays.

Chemical and Physical Properties

MSX-127 is a non-peptide molecule with the following characteristics:
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Property Value

IUPAC Name 2,5-bis(4-morpholinylmethyl)-1,4-benzenediol
Synonyms 2,5-Bis(morpholinomethyl)hydroquinone
Molecular Formula C16H24N204

Molecular Weight 308.37 g/mol

Appearance Solid

Solution Preparation and Storage

Proper preparation and storage of MSX-127 solutions are critical for maintaining its stability

and activity.
Solvent Concentration Notes
Sonication may be required to
12 mg/mL (38.91 mM) to 62 )
DMSO fully dissolve the compound.[1]
mg/mL (201.05 mM)
[2]
Water Insoluble
Ethanol Insoluble

Storage Conditions

Form Storage Temperature Shelf Life
Powder -20°C Up to 3 years.[1]
0-4°C Short term (days to weeks).

In Solvent (DMSO) -80°C Up to 1 year.[1]

Protocol for Preparing a 10 mM Stock Solution in DMSO:

o Materials:
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o MSX-127 powder

o Anhydrous/molecular sieve-dried DMSO

o Sterile, polypropylene microcentrifuge tubes
e Procedure:

1. Equilibrate the MSX-127 vial to room temperature before opening.

2. Weigh out the desired amount of MSX-127 powder using an analytical balance. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.3084 mg of MSX-127.

3. Add the appropriate volume of anhydrous DMSO to the MSX-127 powder.

4. Vortex the solution until the powder is completely dissolved. If necessary, sonicate the vial
in a water bath for 5-10 minutes to aid dissolution.

5. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

6. Store the aliquots at -80°C.

Mechanism of Action and Signaling Pathway

MSX-127 functions as a competitive antagonist at the CXCR4 receptor, preventing the binding
of its natural ligand, CXCL12. This blockade inhibits the activation of several downstream
signaling pathways crucial for cell survival and migration.
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Preparation

Culture cancer cells to
70-80% confluency

'

Serum-starve cells
for 18-24 hours

'

Harvest and resuspend cells
in serum-free medium

Assay Setup
Add medium with CXCL12 Pre-incubate cells with
to the lower chamber MSX-127 or vehicle

/

Add cell suspension to the
upper chamber (Transwell insert)

Incubate at 37°C
for 12-24 hours

Quantwcation

Remove non-migrated cells
from the upper surface

'

Fix and stain migrated cells
on the lower surface

'

Image and count migrated cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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